Cas no 167958-93-2 (2-Pyridinesulfonamide, N-[(1R)-1-phenylethyl]-)

• Product Name: 2-Pyridinesulfonamide, N-[(1R)-1-phenylethyl]-
• CAS No: 167958-93-2
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 1355730
• PubChem ID: 10467884
• Update Time: 2025-04-20

2-Pyridinesulfonamide, N-[(1R)-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfonamide, N-[(1R)-1-phenylethyl]-
• N-[(1R)-1-phenylethyl]pyridine-2-sulfonamide
• 167958-93-2
• DTXSID90440436

• Inchi： 1S/C13H14N2O2S/c1-11(12-7-3-2-4-8-12)15-18(16,17)13-9-5-6-10-14-13/h2-11,15H,1H3/t11-/m1/s1
• InChI Key： PKZDCLTWMRDSKQ-LLVKDONJSA-N
• SMILES： S(C1C=CC=CN=1)(N[C@H](C)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 262.07772
• Monoisotopic Mass: 262.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 59.06